Cas no 89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-)

Benzene,1-(1-bromoethenyl)-4-chloro- structure

89619-10-3 structure

Product Name:Benzene,1-(1-bromoethenyl)-4-chloro-

CAS No:89619-10-3

MF:C₈H₆BrCl

MW:217.490240573883

CID:712125

PubChem ID:24885261

Update Time:2024-10-26

Benzene,1-(1-bromoethenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(1-bromoethenyl)-4-chloro-
- 1-(1-bromoethenyl)-4-chlorobenzene
- 1-(1-BROMOVINYL)-4-CHLOROBENZENE
- 1-Brom-1-(4-chlor-phenyl)-ethylen
- 4-(1-bromoethenyl)chlorobenzene
- Benzene,1-(1-bromoethenyl)-4-chloro
- 1-(1-Bromoethenyl)-4-chlorobenzene (ACI)
- Styrene, α-bromo-p-chloro- (7CI)
- α-Bromo-4-chlorostyrene
- 1-(1-Bromovinyl)-4-chlorobenzene, 90%
- Benzene, 1-(1-bromoethenyl)-4-chloro-
- SCHEMBL6859878
- 89619-10-3
- SY330891
- AKOS025295893
- DTXSID70584862
- MDL： MFCD09038434
- Inchi： 1S/C8H6BrCl/c1-6(9)7-2-4-8(10)5-3-7/h2-5H,1H2
- InChI Key： ZVDIEXFKTMIHIU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=C)Br)=CC=1

Computed Properties

Exact Mass: 215.93400
Monoisotopic Mass: 215.93414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.539 g/mL at 25 °C
Boiling Point: 263.1°C at 760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.605
PSA: 0.00000
LogP: 3.70560

Benzene,1-(1-bromoethenyl)-4-chloro- Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335-H411
Warning Statement： P261-P273-P280-P305+P351+P338
Hazardous Material transportation number：UN 3082 9/PG 3
WGK Germany：3
Hazard Category Code： 22-37/38-41-51/53
Safety Instruction： S26; S36/37/39; S61
Hazardous Material Identification：
Risk Phrases：R22; R37/38; R41; R51/53

Benzene,1-(1-bromoethenyl)-4-chloro- Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-(1-bromoethenyl)-4-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	675113-1G	Benzene,1-(1-bromoethenyl)-4-chloro-	89619-10-3	90%	1G	￥472.32	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	675113-5G	Benzene,1-(1-bromoethenyl)-4-chloro-	89619-10-3	90%	5G	￥1745.5	2022-02-24
A2B Chem LLC	AB56339-1g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	1g	$209.00	2024-04-19
A2B Chem LLC	AB56339-5g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	5g	$687.00	2024-04-19
Aaron	AR003DHB-250mg	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	250mg	$369.00	2025-02-12
Aaron	AR003DHB-100mg	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	100mg	$171.00	2025-02-12
Aaron	AR003DHB-1g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	1g	$1063.00	2025-02-12

Benzene,1-(1-bromoethenyl)-4-chloro- Production Method

Production Method 1

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 16 h, rt
1.2 Solvents: Water ; rt

Reference

: Cyrene as a Bio-Based Solvent for the Suzuki-Miyaura Cross-Coupling

Wilson, Kirsty L.; Murray, Jane; Jamieson, Craig; Watson, Allan J. B., Synlett, 2018, 29(5), 650-654

Production Method 2

2922310-09-4

89619-10-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 18 min, rt → 90 °C

Reference

: Why is cis/trans stereoinversion with Li+(THF)4 migration across the phenyl ring of α-lithiostyrene accelerated by two ortho-methyl groups?

Knorr, Rudolf; Lattke, Ernst; Ruhdorfer, Jakob; Ferchland, Kathrin; von Roman, Ulrich, Tetrahedron, 2018, 74(14), 1621-1631

Production Method 3

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Dibromomethane , N,N-Dimethylaniline ; 12 h, 120 °C

Reference

: Metal-free regioselective hydrobromination of alkynes through C-H/C-Br activation

Chen, Xiuling; Chen, Tieqiao; Xiang, Yuqiang; Zhou, Yongbo; Han, Daoqing; et al, Tetrahedron Letters, 2014, 55(33), 4572-4575

Production Method 4

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Chloroform ; rt
1.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate ; 24 h, 70 °C

Reference

: Green and Efficient: Iron-Catalyzed Selective Oxidation of Olefins to Carbonyls with O2

Gonzalez-de-Castro, Angela; Xiao, Jianliang, Journal of the American Chemical Society, 2015, 137(25), 8206-8218

Production Method 5

75230-50-1

89619-10-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: 1,4-Dioxane ; 8 - 12 h, 90 °C

Reference

: Regioselective Synthesis of Vinyl Halides, Vinyl Sulfones, and Alkynes: A Tandem Intermolecular Nucleophilic and Electrophilic Vinylation of Tosylhydrazones

Ojha, Devi Prasan; Prabhu, Kandikere Ramaiah, Organic Letters, 2015, 17(1), 18-21

Production Method 6

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; -78 °C; 10 min, -78 °C
1.2 Reagents: Triethylamine ; 10 min, -78 °C
1.3 -78 °C → rt; overnight, rt; 2 h, reflux; reflux → rt
1.4 Reagents: Sodium sulfite Solvents: Water

Reference

: Two Green Protocols for Halogenative Semipinacol Rearrangement

Song, Liyan; Zhou, Yiqin; Liang, Hanbin; Li, Hongzuo; Lai, Yunrong; et al, Journal of Organic Chemistry, 2023, 88(1), 504-512

Production Method 7

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Dibromomethane Solvents: N,N-Dimethylaniline ; 12 h, 120 °C

Reference

: Synthesis of Unsymmetrical 1,4-Dicarbonyl Compounds by Photocatalytic Oxidative Radical Additions

Dong, Ya; Li, Ruining; Zhou, Junliang; Sun, Zhankui, Organic Letters, 2021, 23(16), 6387-6390

Production Method 8

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; 10 min, -60 °C; 10 min, -60 °C; 16 h, -60 °C; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Electrochemical Semipinacol Rearrangements of Allylic Alcohols: Construction of All-Carbon Quaternary Stereocenters

Kang, Jun-Chen; Tu, Yong-Qiang; Dong, Jia-Wei; Chen, Chao; Zhou, Jia; et al, Organic Letters, 2019, 21(8), 2536-2540

Production Method 9

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 3 h, rt
1.2 Reagents: Water

Reference

: Intermolecular Carboamination of Unactivated Alkenes

Zhang, Yu; Liu, Haidong; Tang, Luning; Tang, Hai-Jun; Wang, Lu; et al, Journal of the American Chemical Society, 2018, 140(34), 10695-10699

Production Method 10

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; 10 min, -40 °C
1.2 Reagents: Trimethylamine , Triethylamine ; 20 h, -40 °C; -40 °C → rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; rt

Reference

: Accessing Axially Chiral Biaryls via Organocatalytic Enantioselective Dynamic-Kinetic Resolution-Semipinacol Rearrangement

Liu, Yi; Tse, Ying-Lung Steve; Kwong, Fuk Yee ; Yeung, Ying-Yeung, ACS Catalysis, 2017, 7(7), 4435-4440

Production Method 11

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; 5 min, 0 °C; 15 min, 0 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 3 h, rt

Reference

: Cyclic Hypervalent Iodine Reagents for Azidation: Safer Reagents and Photoredox-Catalyzed Ring Expansion

Alazet, Sebastien; Preindl, Johannes; Simonet-Davin, Raphael; Nicolai, Stefano; Nanchen, Annik; et al, Journal of Organic Chemistry, 2018, 83(19), 12334-12356

Production Method 12

1073-67-2

89619-10-3

Reaction Conditions

Reference

: Cyclic hypervalent iodine reagents for azidation: safer reagents and photoredox catalyzed ring expansion

Alazet, Sebastien; Preindl, Johannes; Davin, Raphael Simonet; Nicolai, Stefano; Nanchen, Annik; et al, ChemRxiv, 2018, 1, 1-122

Production Method 13

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; -78 °C

Reference

: Hypervalent Fluoro-iodane-Triggered Semipinacol Rearrangements: Synthesis of α-Fluoro Ketones

Zhao, Pengyuan; Wang, Wanying; Gulder, Tanja, Organic Letters, 2023, 25(35), 6560-6565

Production Method 14

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; 18 h, -60 °C → rt; 2 h, reflux

Reference

: Absence of Intermediates in the BINOL-Derived Mg(II)/Phosphate-Catalyzed Desymmetrizative Ring Expansion of 1-Vinylcyclobutanols

Capel, Estefania; Rodriguez-Rodriguez, Marta; Uria, Uxue ; Pedron, Manuel; Tejero, Tomas; et al, Journal of Organic Chemistry, 2022, 87(1), 693-707

Production Method 15

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; rt
1.3 Solvents: Water ; rt

Reference

: Catalytic Asymmetric Halogenation/Semipinacol Rearrangement of 3-Hydroxyl-3-vinyl Oxindoles: A Stereodivergent Kinetic Resolution Process

Dai, Li; Liu, Wen; Zhou, Yuqiao; Zeng, Zi; Hu, Xinyue; et al, Angewandte Chemie, 2021, 60(51), 26599-26603

Production Method 16

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; rt
1.2 Solvents: Water ; rt

Reference

: The intramolecular reaction of acetophenone N-tosylhydrazone and vinyl: Bronsted acid-promoted cationic cyclization toward polysubstituted indenes

Wang, Zhixin; Li, Yang; Chen, Fan; Qian, Peng-Cheng; Cheng, Jiang, Chemical Communications (Cambridge, 2021, 57(14), 1810-1813

Production Method 17

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ; 1 h, 0 °C

Reference

: Selective Aerobic Oxygenation of Tertiary Allylic Alcohols with Molecular Oxygen

Zhu, Bencong; Shen, Tao; Huang, Xiaoqiang; Zhu, Yuchao; Song, Song; et al, Angewandte Chemie, 2019, 58(32), 11028-11032

Production Method 18

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; 10 min, -78 °C
1.2 Reagents: Triethylamine ; 10 min, -78 °C
1.3 overnight, rt; 2 h, reflux; reflux → rt
1.4 Reagents: Sodium sulfite Solvents: Water ; rt

Reference

: Electrophilic Trifluoromethylthiolation/Semipinacol Rearrangement: Preparation of β-SCF3 Carbonyl Compounds with α-Quaternary Carbon Center

Xi, Chao-Chao; Chen, Zhi-Min; Zhang, Shu-Yu ; Tu, Yong-Qiang, Organic Letters, 2018, 20(14), 4227-4230

Production Method 19

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; rt → -78 °C; 18 h, -78 °C → rt; 2 h, reflux
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: A catalytic allylic cation-induced intermolecular allylation-semipinacol rearrangement

Xu, Ming-Hui; Dai, Kun-Long; Tu, Yong-Qiang; Zhang, Xiao-Ming; Zhang, Fu-Min; et al, Chemical Communications (Cambridge, 2018, 54(55), 7685-7688

Benzene,1-(1-bromoethenyl)-4-chloro- Raw materials

Benzene,1-(1-bromoethenyl)-4-chloro- Preparation Products

Benzene,1-(1-bromoethenyl)-4-chloro- (89619-10-3)

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89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-) Related Products

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Cas no 89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-)

Benzene,1-(1-bromoethenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzene,1-(1-bromoethenyl)-4-chloro- Security Information

Benzene,1-(1-bromoethenyl)-4-chloro- Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzene,1-(1-bromoethenyl)-4-chloro- Pricemore >>

Benzene,1-(1-bromoethenyl)-4-chloro- Production Method

Production Method 1

Production Method 2

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Production Method 4

Production Method 5

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Production Method 18

Production Method 19

Benzene,1-(1-bromoethenyl)-4-chloro- Raw materials

Benzene,1-(1-bromoethenyl)-4-chloro- Preparation Products

Benzene,1-(1-bromoethenyl)-4-chloro- Related Literature

89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-) Related Products